Cas no 62243-62-3 (Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-)
62243-62-3 structure
Product Name:Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
CAS No:62243-62-3
MF:C6H8F5NO
MW:205.125839233398
CID:452778
PubChem ID:12647416
Update Time:2025-04-19
Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
- 2,2,3,3,3-pentafluoro-N-propylpropanamide
- DTXSID50505595
- 62243-62-3
- IRIQFSKCRVNDSA-UHFFFAOYSA-N
- 2,2,3,3,3-Pentafluoro-N-propyl-propionamide
-
- Inchi: 1S/C6H8F5NO/c1-2-3-12-4(13)5(7,8)6(9,10)11/h2-3H2,1H3,(H,12,13)
- InChI Key: IRIQFSKCRVNDSA-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C(NCCC)=O)F
Computed Properties
- Exact Mass: 205.05264
- Monoisotopic Mass: 205.05260469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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